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Compound of Interest

Compound Name: GNF179

Cat. No.: B15560569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antimalarial activity of GNF179, an

imidazolopiperazine analog. It consolidates key quantitative data, details experimental

methodologies, and visualizes the compound's mechanism of action and resistance pathways.

In Vitro Activity of GNF179
GNF179 demonstrates potent activity against the asexual blood stages of Plasmodium

falciparum, including multidrug-resistant strains. It is also active against sexual stage

gametocytes, highlighting its potential for transmission-blocking.

Asexual Blood Stage Activity
The 50% inhibitory concentration (IC50) of GNF179 has been determined against various P.

falciparum strains.
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Strain GNF179 IC50 (nM) Notes

W2 4.8[1] Multidrug-resistant strain

Dd2 3.1 ± 0.25 -

Dd2 (with DTT) 0.38 ± 0.1

DTT induces the unfolded

protein response, sensitizing

parasites to GNF179[2]

NF54 5.5 ± 0.39 -

NF54 (with DTT) 1.2 ± 0.22

DTT induces the unfolded

protein response, sensitizing

parasites to GNF179[2]

Gametocyte Activity
GNF179 exhibits significant activity against Stage V gametocytes, the mature form responsible

for transmission to mosquitoes.

Strain GNF179 EC50 (nM) Notes

NF54 8.8 ± 2.7[2] Wild-type

NF54 (pfcarl L830V) 2,550 ± 780[2]
290-fold increase in resistance

compared to wild-type

In Vivo Efficacy
In rodent models of malaria, GNF179 has demonstrated oral activity, protecting against

infection.

Animal Model GNF179 Dose Administration Outcome

Naïve Balb/C mice

infected with P.

berghei

15 mg/kg[1] Single oral dose

Protected against an

infectious sporozoite

challenge[1]
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Mechanism of Action
GNF179's primary mechanism of action involves the disruption of the parasite's secretory

pathway, leading to endoplasmic reticulum (ER) stress.[3][4][5] This is distinct from the

mechanisms of many standard antimalarials.[3][4]

A key molecular target contributing to the activity of imidazolopiperazines like GNF179 is

believed to be the dynamin-like GTPase SEY1.[6][7] GNF179 has been shown to bind to

Plasmodium SEY1 and inhibit its GTPase activity, which is crucial for maintaining the

architecture of the ER.[6][7] This inhibition leads to morphological changes in the parasite's ER

and Golgi apparatus.[6][7]
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Caption: Proposed mechanism of action of GNF179 targeting SEY1 and disrupting the

parasite's secretory pathway.

Resistance Mechanisms
Resistance to GNF179 is primarily associated with mutations in the Plasmodium falciparum

Cyclic Amine Resistance Locus (pfcarl).[2][8] Mutations in two other transporter genes, pfugt

(UDP-galactose transporter) and pfact (acetyl-CoA transporter), have also been shown to

confer high levels of resistance.[9][10]

Impact of Resistance Mutations on GNF179 Potency
Gene Mutation Fold Increase in IC50/EC50

pfcarl L830V (in NF54)
~290-fold (EC50,

gametocytes)[2]

pfcarl S1076I -

pfcarl P822L -

pfugt F37V 183 to 540-fold[9]

pfact Stop-gain at position 242 353-fold[9]

It is important to note that mutations in pfcarl do not confer cross-resistance to standard

antimalarials such as artemisinin, chloroquine, mefloquine, pyrimethamine, and atovaquone.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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